Cas no 393823-80-8 (1-(4-chlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: 1-(4-chlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393823-80-8
• MF: C₂₁H₂₀ClN₃S
• MW: 381.921602249146
• CID: 5932165
• PubChem ID: 5055537
• Update Time: 2025-10-29

1-(4-chlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• 1-(4-chlorophenyl)-N-(p-tolyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, 1-(4-chlorophenyl)-3,4-dihydro-N-(4-methylphenyl)-
• Oprea1_578284
• 393823-80-8
• AKOS024580827
• F0533-0043
• 1-(4-chlorophenyl)-N-(4-methylphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• 1-(4-chlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide

• Inchi： 1S/C21H20ClN3S/c1-15-4-10-18(11-5-15)23-21(26)25-14-13-24-12-2-3-19(24)20(25)16-6-8-17(22)9-7-16/h2-12,20H,13-14H2,1H3,(H,23,26)
• InChI Key： NVSATZPYAQJKND-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=C(C)C=C1)=S)C2C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 381.1066465g/mol
• Monoisotopic Mass: 381.1066465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 52.3Ų

Additional information on 1-(4-chlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

1-(4-Chlorophenyl)-N-(4-Methylphenyl)-1H,2H,3H,4H-Pyrrolo[1,2-a]Pyrazine-2-Carbothioamide: A Comprehensive Overview

The compound 1-(4-chlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide, identified by the CAS number 393823-80-8, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolopyrazines, which are known for their unique electronic properties and structural versatility. The molecule's structure incorporates a pyrrolopyrazine core with substituents at specific positions, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a series of carefully designed organic reactions. The pyrrolopyrazine framework is typically constructed through cyclization reactions involving appropriate precursors. The substitution patterns on the aromatic rings (chloro and methyl groups) are strategically placed to influence the molecule's electronic properties and reactivity. Recent studies have highlighted the importance of such substitution patterns in modulating the compound's interaction with biological systems, making it a promising candidate for drug discovery.

One of the most notable aspects of this compound is its potential in pharmacology. Pyrrolopyrazines have been shown to exhibit diverse bioactivities, including antitumor and anti-inflammatory properties. The presence of the carbothioamide group further enhances the molecule's functional diversity. Recent research has focused on evaluating its ability to inhibit specific enzymes or receptors involved in disease pathways. For instance, studies have demonstrated that this compound may exhibit selective inhibition of certain kinases, which are critical targets in cancer therapy.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The pyrrolopyrazine core is known to exhibit semiconducting behavior, making it a potential candidate for use in organic electronics. Recent advancements in materials science have emphasized the importance of such molecules in developing next-generation electronic devices. The substitution patterns on this compound can be tailored to optimize its electronic characteristics, further expanding its applicability.

The synthesis and characterization of this compound have been detailed in several recent publications. Researchers have employed advanced spectroscopic techniques such as NMR and IR spectroscopy to confirm its structure. Additionally, computational methods like density functional theory (DFT) have been used to study its electronic structure and reactivity at a molecular level. These studies provide valuable insights into the compound's behavior under various conditions.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent studies have investigated its stability under different environmental conditions and its potential toxicity to aquatic organisms. These findings are essential for ensuring the safe handling and disposal of the compound during industrial processes.

In conclusion, 1-(4-chlorophenyl)-N-(4-methylphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide represents a versatile molecule with multifaceted applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable subject for ongoing research. As new insights emerge from both experimental and computational studies, this compound continues to be a focal point for innovation in material science and drug development.